Cas no 2137734-30-4 (1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2137734-30-4
• MF: C₁₀H₆ClN₃O₃
• MW: 251.625940799713
• CID: 6301270
• PubChem ID: 165800826
• Update Time: 2025-06-28

1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137734-30-4
• 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• EN300-731538

• Inchi： 1S/C10H6ClN3O3/c11-7-3-6(5-15)4-12-9(7)14-2-1-8(13-14)10(16)17/h1-5H,(H,16,17)
• InChI Key： KADLLYUYKXAIEM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CN=C1N1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 251.0097688g/mol
• Monoisotopic Mass: 251.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137734-30-4)

1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid, identified by the CAS number 2137734-30-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrazole core appended with a chloropyridine moiety and a formyl group, making it a versatile scaffold for the development of novel bioactive molecules. The structural attributes of this compound contribute to its potential applications in drug discovery, particularly in targeting neurological and inflammatory disorders.

The pyrazole ring is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the chloro substituent at the 3-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating further functionalization and derivatization. Additionally, the formyl group at the 5-position serves as a reactive site for condensation reactions, enabling the synthesis of more complex structures. These features make 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid a valuable intermediate in the construction of pharmacological agents.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazole derivatives. Studies have demonstrated that pyrazole-based compounds exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid aligns well with these findings, suggesting its utility in designing molecules that can modulate disease-related pathways.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of small-molecule inhibitors. For instance, researchers have investigated its utility in generating inhibitors targeting enzymes involved in inflammatory responses. The formyl group can be readily converted into an amine or ester, allowing for the introduction of various pharmacophoric elements essential for binding to biological targets. Such modifications have been explored in the context of developing treatments for chronic inflammatory diseases, where precise modulation of enzyme activity is crucial.

Moreover, the chloropyridine moiety in 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid has been recognized for its ability to engage with specific binding pockets on proteins. This interaction can be leveraged to develop high-affinity ligands for therapeutic purposes. Recent computational studies have highlighted the potential of this scaffold in designing molecules with improved selectivity and reduced side effects. These findings underscore the importance of 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid as a building block in drug discovery efforts.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility. The chlorination and formylation reactions are well-established protocols in organic chemistry, ensuring that researchers can efficiently produce 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid under controlled conditions. This accessibility is crucial for conducting large-scale screenings and optimizing lead compounds for clinical development.

Recent advancements in medicinal chemistry have emphasized the role of heterocyclic compounds in addressing unmet medical needs. Pyrazole derivatives, in particular, have emerged as promising candidates due to their structural diversity and biological relevance. The compound 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid exemplifies this trend by combining multiple pharmacologically relevant moieties into a single molecular framework. This integration enhances its potential as a therapeutic agent by providing multiple sites for interaction with biological targets.

In conclusion, 1-(3-chloro-5-formylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2137734-30-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic tractability position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this are likely to play an increasingly important role in addressing complex diseases.